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Compound of Interest

Compound Name: 1,2-Dibromobutane

Cat. No.: B1584511

An In-depth Technical Guide to 1,2-
Dibromobutane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-dibromobutane, a significant
halogenated hydrocarbon in various chemical syntheses. This document details its chemical
and physical properties, outlines experimental protocols for its synthesis and characterization,
and discusses its applications and safety considerations.

Chemical Identity and Properties

1,2-Dibromobutane, also known as a-butylene dibromide, is a colorless to light yellow liquid.
[1] Its chemical structure consists of a butane backbone with two bromine atoms substituted on
the first and second carbon atoms.

Chemical Formula: CaHsBrz[2][3][4]
Molecular Weight: 215.91 g/mol [3][5][6]
A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 1,2-Dibromobutane
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Property Value Reference

CAS Number 533-98-2 [2][3][4]

IUPAC Name 1,2-dibromobutane [7]
1,2-Butylene Bromide, a-

Synonyms ] ) [2][3]
Butylene dibromide

Appearance Colorless to light yellow liquid [1112]

- , 195-196 °C; 59-60 °C at 20

Boiling Point [2][6]
mmHg

Melting Point -32 °C to -65°C [2][8]

Density 1.789 - 1.997 g/mL at 25 °C [2][5][6]

Refractive Index

1.5141 - 1.540 at 20 °C

[2](6]

Solubility

Soluble in ethanol, benzene,

and ether; Insoluble in water

[2](6]

Flash Point

113 °C (235.4 °F) - closed cup

[6]

Synthesis and Reaction Pathways

1,2-Dibromobutane is a versatile intermediate in organic synthesis, primarily utilized in

nucleophilic substitution and elimination reactions.[9] Its reactivity stems from the two bromine

atoms, which act as leaving groups.[9]

A common synthetic route to 1,2-dibromobutane involves the bromination of 1-butene. This

electrophilic addition reaction proceeds via a cyclic bromonium ion intermediate, leading to the

anti-addition of two bromine atoms across the double bond.

Below is a logical workflow illustrating the synthesis of 1,2-dibromobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1584511?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584511?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. solubilityofthings.com [solubilityofthings.com]
e 2. nbinno.com [nbinno.com]
e 3. scbt.com [scbt.com]

e 4.1,2-Dibromobutane | 533-98-2 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

e 5.1,2-Dibromobutane | 533-98-2 [chemicalbook.com]

e 6.1,2-"JRT %% 97% | Sigma-Aldrich [sigmaaldrich.com]

e 7.1,2-Dibromobutane | C4H8Br2 | CID 10792 - PubChem [pubchem.ncbi.nim.nih.gov]
» 8. far-chemical.com [far-chemical.com]

e 9. nbinno.com [nbinno.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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